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Abstract
This technical guide provides a comprehensive overview of 3,3,5-Trimethylcyclohexyl
Methacrylate (TMCHMA), a cycloaliphatic methacrylate monomer identified by CAS number

7779-31-9. The document delves into its fundamental chemical and physical properties,

synthesis methodologies, polymerization characteristics, and diverse applications, particularly

in the realm of high-performance polymers. Furthermore, a detailed analysis of its associated

hazards, toxicological profile, and essential safety protocols is presented to ensure its safe

handling and application in research and development settings. This guide is intended for

researchers, scientists, and professionals in the fields of polymer chemistry, materials science,

and drug development who require a thorough understanding of this versatile monomer.

Introduction and Chemical Identity
3,3,5-Trimethylcyclohexyl methacrylate (TMCHMA) is a specialty monomer recognized for

its unique molecular architecture, which imparts a range of desirable properties to the polymers

derived from it.[1] The presence of a bulky, rigid cyclic group in its structure is key to enhancing

features such as weatherability, chemical resistance, and hardness in polymer formulations.[2]
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IUPAC Name: (3,3,5-trimethylcyclohexyl) 2-methylprop-2-enoate[3]

Synonyms: Isophoryl methacrylate[4]

CAS Number: 7779-31-9[3]

Molecular Formula: C₁₃H₂₂O₂[3]

Molecular Weight: 210.31 g/mol [4]

The chemical structure of TMCHMA features a methacrylate functional group attached to a

3,3,5-trimethylcyclohexyl ring. This combination of a polymerizable methacrylate unit and a

sterically hindering cycloaliphatic moiety is central to its performance characteristics.

Caption: Chemical Structure of 3,3,5-Trimethylcyclohexyl Methacrylate.

Physicochemical Properties
The physical and chemical properties of TMCHMA are summarized in the table below. These

properties are crucial for determining its behavior in various chemical processes and

applications.

Property Value Source(s)

Physical State Liquid [4]

Appearance Colorless

Melting Point -15 °C [4]

Boiling Point 79 °C at 1 mmHg [4][5]

Density 0.93 g/mL at 25 °C [4][5]

Refractive Index n20/D 1.456 [4][5]

Flash Point 98 °C (closed cup) [4]
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Synthesis Methodologies
The primary route for synthesizing 3,3,5-trimethylcyclohexyl methacrylate is through the

esterification of methacrylic acid with 3,3,5-trimethylcyclohexanol.[6] This is an equilibrium

reaction, and various catalytic systems and reaction conditions can be employed to drive the

reaction towards the formation of the desired ester.[6]

A common laboratory and industrial method involves the direct esterification using an acid

catalyst, such as p-toluenesulfonic acid (p-TsOH). To achieve a high yield, the water produced

as a byproduct must be continuously removed, typically through azeotropic distillation using a

Dean-Stark apparatus.[6] The reaction is generally conducted at reflux temperatures between

100–140°C.[6]

An alternative, higher-reactivity method involves the reaction of methacryloyl chloride with

3,3,5-trimethylcyclohexanol in the presence of a base catalyst like triethylamine at low

temperatures.[6] This method is irreversible and can lead to higher purity and shorter reaction

times, but it requires the prior preparation of the moisture-sensitive acyl chloride.[6]

Purification Techniques
High monomer purity is essential for achieving predictable polymerization kinetics and desired

polymer properties. The principal method for purifying TMCHMA is vacuum distillation.[6] Due

to its high boiling point and susceptibility to thermal polymerization, purification must be

performed under reduced pressure.[6] It is also common for commercial preparations to contain

inhibitors, such as monomethyl ether hydroquinone (MEHQ), to prevent premature

polymerization during storage.[4]

Polymerization and Applications
TMCHMA is a versatile monomer that can be polymerized through various mechanisms, with

free-radical polymerization being the most common.[6] The bulky 3,3,5-trimethylcyclohexyl

group introduces significant steric hindrance, which influences the polymerization kinetics,

particularly by decreasing the propagation rate constant compared to less bulky methacrylates.

[6]
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Caption: Generalized workflow for the free-radical polymerization of TMCHMA.

Key Applications:

UV-Resistant Coatings: The high weatherability and UV resistance imparted by the

cycloaliphatic structure make TMCHMA an ideal component for durable coatings for plastics

and other substrates.[1][2]

High-Performance Adhesives: It contributes to strong adhesion, chemical stability, and

thermal durability in adhesive formulations.[1][2][7]

Optical and Display Materials: Its optical clarity and impact resistance are advantageous for

coatings on optical lenses and display screens.[2]

3D Printing Resins: In 3D printing, TMCHMA can improve the mechanical strength and print

resolution of the final product.[1][2]

Industrial Composites: It is used to create rigid and durable polymer structures for various

industrial applications.[2]

Other Uses: TMCHMA also finds application as a monomer in the production of sealants,

lubricant additives, and textile chemicals.[7]

Hazards and Safety Protocols
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A thorough understanding of the hazards associated with TMCHMA is crucial for its safe

handling. The following information is derived from its Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[3]

[8]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[3][8]

Sensitization, Skin 1B
H317: May cause an allergic

skin reaction[3][4]

Specific Target Organ Toxicity,

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation[3][8]

Hazardous to the Aquatic

Environment, Chronic Hazard
2

H411: Toxic to aquatic life with

long lasting effects[4][9]

Toxicological Information
While specific LD50 values are not readily available in the provided search results, the GHS

classification indicates that the primary toxicological concerns are irritation and sensitization.

Acute Effects: Causes skin, eye, and respiratory irritation upon contact or inhalation.[10]

Symptoms of skin contact may include redness and inflammation, while eye contact can lead

to irritation and conjunctivitis.[10] Inhalation may cause coughing, shortness of breath, and

chest tightness.[10]

Sensitization: May cause an allergic skin reaction, leading to rash and dermatitis upon

repeated exposure.[10]

Experimental Protocols for Safe Handling
Personal Protective Equipment (PPE):
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Eye Protection: Wear safety glasses with side-shields or chemical safety goggles conforming

to EN166 or NIOSH standards.[10][11]

Hand Protection: Wear suitable protective gloves. Gloves must be inspected prior to use,

and proper removal techniques should be employed to avoid skin contact.[11]

Skin and Body Protection: Wear suitable protective clothing.[10] For potential splashes,

clothing should conform to EN 14605.[10]

Respiratory Protection: Use only in a well-ventilated area. If vapors or mists are generated, a

suitable respirator should be worn.[8]

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[12]

Safety showers and eyewash stations should be readily available in the work area.[12]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[11]

Avoid inhalation of vapor or mist.[11]

Store in a cool, dry, and well-ventilated place away from heat sources and direct sunlight.[7]

[11]

Keep containers tightly closed when not in use.[11]

Store away from incompatible materials such as oxidizing agents.[12]

First Aid Measures:

Inhalation: Move the person to fresh air. If symptoms persist, seek medical advice.[10]

Skin Contact: Wash off with soap and plenty of water. If skin irritation or a rash occurs, seek

medical attention.[11]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[8]

Ingestion: Rinse mouth with water. Do not induce vomiting. Consult a physician.[11]

Conclusion
3,3,5-Trimethylcyclohexyl methacrylate (CAS 7779-31-9) is a valuable specialty monomer

that offers a unique combination of properties, making it a key component in the formulation of

high-performance polymers. Its rigid cycloaliphatic structure provides excellent durability,

weatherability, and hardness, which are beneficial in demanding applications such as coatings,

adhesives, and 3D printing. However, its potential to cause skin, eye, and respiratory irritation,

as well as skin sensitization, necessitates strict adherence to safety protocols. By following the

guidelines outlined in this technical guide, researchers and drug development professionals

can safely and effectively utilize TMCHMA in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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